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Compound of Interest

Compound Name: Bpin-Cyclohexene-C-COOEt

Cat. No.: B1529758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate is a bifunctional molecule of significant

interest in modern organic synthesis and medicinal chemistry. As a vinyl boronate ester

integrated into a cyclohexene scaffold that also bears a carboxylate group, this compound

serves as a versatile building block. The pinacolboranyl group is a cornerstone for palladium-

catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the

formation of carbon-carbon and carbon-heteroatom bonds with high precision and functional

group tolerance. The presence of the ethyl ester and the cyclohexene ring offers further

opportunities for chemical modification, making it a valuable intermediate in the synthesis of

complex molecular architectures, including novel therapeutic agents. This guide provides a

comprehensive overview of the properties, synthesis, and potential applications of ethyl 4-

(pinacolboranyl)cyclohex-3-enecarboxylate.

Chemical and Physical Properties
While specific experimental data for ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate is not

readily available in the literature, its properties can be reliably inferred from closely related

analogs, such as cyclohexene-1-boronic acid pinacol ester. The presence of the ethyl

carboxylate group is expected to influence polarity, boiling point, and solubility.

Table 1: Estimated Physicochemical Properties
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Property Estimated Value Notes

Molecular Formula C₁₅H₂₅BO₄

Molecular Weight 280.17 g/mol

Appearance
Colorless to pale yellow liquid

or low-melting solid

Based on similar boronate

esters.

Boiling Point
> 250 °C at 760 mmHg (with

decomposition)

High boiling point expected

due to molecular weight and

polarity.

Melting Point < 25 °C
Likely a liquid or low-melting

solid at room temperature.

Density ~1.0 - 1.1 g/cm³

Estimated based on similar

organic esters and boronic

esters.

Solubility

Soluble in common organic

solvents (e.g., THF,

dichloromethane, ethyl

acetate). Insoluble in water.

The ester and pinacol groups

confer solubility in organic

media.

Refractive Index ~1.47 - 1.49

Inferred from related

cyclohexene and boronate

ester compounds.

Table 2: Spectroscopic Data (Predicted)
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Technique Predicted Chemical Shifts / Signals

¹H NMR (CDCl₃)

δ 6.5-7.0 (m, 1H, vinylic proton), 4.1-4.3 (q, 2H,

OCH₂CH₃), 2.0-2.8 (m, 6H, allylic and other ring

protons), 1.2-1.4 (s, 12H, pinacol methyls), 1.2-

1.3 (t, 3H, OCH₂CH₃)

¹³C NMR (CDCl₃)

δ 170-175 (C=O), 140-150 (C-B), 130-140

(C=CH), 83-85 (C(CH₃)₂), 60-62 (OCH₂), 25-40

(ring carbons), 24-25 (pinacol methyls), 14-15

(OCH₂CH₃)

¹¹B NMR (CDCl₃) δ 28-32 (broad singlet)

Mass Spec (ESI+) m/z 281.1817 ([M+H]⁺), 303.1636 ([M+Na]⁺)

Synthesis and Experimental Protocols
The synthesis of ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate can be envisioned through

several modern synthetic methodologies. A highly plausible and efficient route involves the

palladium-catalyzed borylation of a suitable vinyl triflate precursor.

Proposed Synthetic Route: Palladium-Catalyzed
Borylation
This approach leverages the readily available ethyl 4-oxocyclohexanecarboxylate as a starting

material. The ketone is converted to the corresponding vinyl triflate, which then undergoes a

palladium-catalyzed cross-coupling reaction with bis(pinacolato)diboron.

Experimental Workflow Diagram
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Ethyl 4-oxocyclohexanecarboxylate

Triflic anhydride, Base (e.g., 2,6-lutidine)

Ethyl 4-(trifluoromethanesulfonyloxy)cyclohex-3-enecarboxylate

Bis(pinacolato)diboron, Pd catalyst (e.g., Pd(dppf)Cl₂), Base (e.g., KOAc)

Ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate

Ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate

Suzuki-Miyaura Coupling
(Pd catalyst, Base)

Heterocyclic Halide (Core Scaffold)

Kinase Inhibitor Precursor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1529758?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

